Nitrilotris(methylene)triphosphonic Acid-13C3

• CAS No.: 1286480-03-2
• Molecular Formula: C3H12NO9P3
• Molecular Weight: 302.025
• IUPAC Name: [bis(phosphonomethyl)amino]methylphosphonic acid
• InChI: InChI=1S/C3H12NO9P3/c5-14(6,7)1-4(2-15(8,9)10)3-16(11,12)13/h1-3H2,(H2,5,6,7)(H2,8,9,10)(H2,11,12,13)/i1+1,2+1,3+1
• InChI Key: YDONNITUKPKTIG-VMIGTVKRSA-N
• SMILES: C(N(CP(=O)(O)O)CP(=O)(O)O)P(=O)(O)O
• Synonyms: P,P’,P’’-[nitrilotris(methylene)]trisphosphonic Acid-13C3; 1,1,1-Nitrilotris(methyl-_x000B_phosphonic Acid)-13C3; ATMP-13C3; Aminotri(methylenephosphonic Acid)-13C3; Briquest 301-13C3; NTPH; Nitrilo-N,N,N-trimethylenephosphonic Acid-13C3; Tris(phosphonomet

Description

Nitrilotris(methylene)triphosphonic Acid-13C3 is a chemical compound with the molecular formula C3H12NO9P3. It is a derivative of nitrilotris(methylene)triphosphonic acid, where the carbon atoms are isotopically labeled with carbon-13. This compound is known for its chelating properties and is used in various industrial and scientific applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

Nitrilotris(methylene)triphosphonic acid can be synthesized through a Mannich-type reaction involving ammonia, formaldehyde, and phosphorous acid . The reaction typically proceeds under acidic conditions and involves the formation of a phosphonomethylated intermediate, which is then further reacted to form the final product.

Industrial Production Methods

In industrial settings, the production of nitrilotris(methylene)triphosphonic acid often involves large-scale batch or continuous processes. The reaction conditions are optimized to ensure high yield and purity of the product. The use of catalysts and controlled temperature and pressure conditions are common to enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

Nitrilotris(methylene)triphosphonic acid undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form higher oxidation state phosphonic acids.

Reduction: Reduction reactions can lead to the formation of lower oxidation state phosphonic acids.

Substitution: It can undergo substitution reactions where the phosphonic acid groups are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include strong acids and bases, oxidizing agents like hydrogen peroxide, and reducing agents such as sodium borohydride. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired product formation.

Major Products

The major products formed from these reactions include various phosphonic acid derivatives, which can be further utilized in different applications depending on their chemical properties.

Scientific Research Applications

Nitrilotris(methylene)triphosphonic acid has a wide range of applications in scientific research:

Chemistry: It is used as a chelating agent in the synthesis of metal-organic frameworks and other coordination compounds.

Biology: It is employed in studies involving the inhibition of enzyme activity and as a probe for studying metal ion interactions in biological systems.

Medicine: The compound is investigated for its potential use in drug delivery systems and as a therapeutic agent for treating metal ion-related disorders.

Industry: It is used as an antiscalant in water treatment processes and as a corrosion inhibitor in various industrial applications.

Mechanism of Action

The mechanism of action of nitrilotris(methylene)triphosphonic acid involves its ability to chelate metal ions. By forming stable complexes with metal ions, it can inhibit the activity of metal-dependent enzymes and prevent the formation of metal ion precipitates. This chelating property is crucial in its applications as an antiscalant and corrosion inhibitor .

Comparison with Similar Compounds

Similar Compounds

Aminotris(methylenephosphonic acid): Similar in structure but with different chelating properties.

Ethylenediaminetetra(methylenephosphonic acid): Known for its strong chelating ability and used in similar applications.

Diethylenetriaminepenta(methylenephosphonic acid): Another phosphonic acid derivative with enhanced chelating properties.

Uniqueness

Nitrilotris(methylene)triphosphonic acid is unique due to its isotopic labeling with carbon-13, which makes it particularly useful in NMR spectroscopy and other analytical techniques. Its specific chelating properties and ability to form stable complexes with metal ions also distinguish it from other similar compounds .